Cas no 1823951-70-7 (Spiro[4.5]decane-8-acetic acid, methyl ester)

• Product Name: Spiro[4.5]decane-8-acetic acid, methyl ester
• CAS No: 1823951-70-7
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 6424489
• PubChem ID: 165745874
• Update Time: 2025-06-11

Spiro[4.5]decane-8-acetic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• Spiro[4.5]decane-8-acetic acid, methyl ester
• EN300-783081
• methyl 2-{spiro[4.5]decan-8-yl}acetate
• 1823951-70-7

• Inchi： 1S/C13H22O2/c1-15-12(14)10-11-4-8-13(9-5-11)6-2-3-7-13/h11H,2-10H2,1H3
• InChI Key： AOLIENWHKUUVSW-UHFFFAOYSA-N
• SMILES： C1C2(CCC(CC(OC)=O)CC2)CCC1

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 259.8±8.0 °C(Predicted)

Additional information on Spiro[4.5]decane-8-acetic acid, methyl ester

Professional Introduction to Spiro[4.5]decane-8-acetic acid, methyl ester (CAS No. 1823951-70-7)

Spiro[4.5]decane-8-acetic acid, methyl ester, a compound with the CAS number 1823951-70-7, is a structurally unique molecule that has garnered significant attention in the field of chemical and biomedical research. This spirocyclic compound features a distinctive framework composed of two fused rings, with an acetic acid methyl ester substituent at the 8-position. Its unique structural motif makes it a valuable scaffold for the development of novel pharmaceuticals and agrochemicals.

The molecular structure of Spiro[4.5]decane-8-acetic acid, methyl ester consists of a spiro center connecting a cyclopentane ring to a cyclohexane ring, with an acetic acid methyl ester group attached to the cyclohexane ring at the 8-position. This configuration imparts unique steric and electronic properties to the molecule, making it an attractive candidate for further chemical modifications and functionalization. The spirocyclic core provides rigidity and stability, while the ester group offers opportunities for further derivatization, enabling the synthesis of a wide range of analogs with tailored biological activities.

In recent years, there has been growing interest in spirocyclic compounds due to their potential applications in drug discovery. The spiro[4.5]decane scaffold has been explored as a key structural element in the design of molecules with enhanced binding affinity and selectivity towards biological targets. For instance, studies have shown that spirocyclic compounds can exhibit favorable pharmacokinetic properties, including improved solubility and reduced metabolic clearance, making them promising candidates for therapeutic development.

One of the most compelling aspects of Spiro[4.5]decane-8-acetic acid, methyl ester is its versatility as a building block for medicinal chemistry. Researchers have utilized this compound to synthesize novel inhibitors targeting various enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The spirocyclic core provides a rigid framework that can be modified to optimize interactions with biological targets, while the ester group serves as a handle for further functionalization through various chemical reactions such as hydrolysis, transesterification, and coupling reactions.

Recent advancements in computational chemistry have further enhanced the utility of Spiro[4.5]decane-8-acetic acid, methyl ester in drug discovery. Molecular modeling studies have demonstrated that this compound can adopt multiple conformations that are compatible with binding to diverse biological targets. These insights have guided the design of optimized analogs with improved pharmacological profiles. Additionally, virtual screening techniques have been employed to identify potential lead compounds derived from this scaffold, accelerating the discovery process.

The synthesis of Spiro[4.5]decane-8-acetic acid, methyl ester presents both challenges and opportunities for synthetic chemists. While traditional synthetic routes have been developed over the years, there is ongoing research aimed at improving yield and scalability. Modern synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have been explored to enhance the efficiency of its preparation. These advancements not only facilitate access to this compound but also provide insights into new synthetic strategies that can be applied to other spirocyclic systems.

Beyond its pharmaceutical applications, Spiro[4.5]decane-8-acetic acid, methyl ester has shown promise in other areas of research. For example, its unique structural features make it an interesting candidate for materials science applications, where it could be used to develop novel polymers or liquid crystals with tailored properties. Additionally, its ability to undergo selective functionalization has made it a valuable tool in organic synthesis, serving as a precursor for more complex molecules.

The future prospects for Spiro[4.5]decane-8-acetic acid, methyl ester are promising as research continues to uncover new applications and synthetic methodologies. With ongoing efforts in drug discovery and materials science, this compound is likely to remain a cornerstone in both academic and industrial research settings. Its versatility as a scaffold for molecular design ensures that it will continue to inspire innovation across multiple disciplines.